1-(benzenesulfonyl)-4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: 7-[4-(benzenesulfonyl)piperazin-1-yl]-3-(4-methylphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C21H21N7O2S/c1-16-7-9-17(10-8-16)28-21-19(24-25-28)20(22-15-23-21)26-11-13-27(14-12-26)31(29,30)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3
• InChI Key: NHHCWJUMPURQPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)S(=O)(=O)C5=CC=CC=C5)N=N2
• Molecular Formula: C21H21N7O2S
• Molecular Weight: 435.5 g/mol
• CAS No.: 946365-15-7

Description

This compound features a triazolopyrimidine core linked to a piperazine ring substituted with a benzenesulfonyl group at position 1 and a 3-(4-methylphenyl) group at position 3 of the triazolopyrimidine. Its structure combines elements critical for receptor binding and metabolic stability. The benzenesulfonyl group enhances hydrophobicity and may influence pharmacokinetics, while the 4-methylphenyl substituent likely modulates steric interactions with target proteins .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Variations in the Sulfonyl/Piperazine Moieties

Compound Name	Sulfonyl/Benzoyl Substituent	Piperazine Modifications	Key Features
Target Compound	Benzenesulfonyl	None (direct attachment)	Optimized for lipophilicity and steric bulk
1-(4-Methoxy-3-methylbenzenesulfonyl)-4-[3-(3-methoxyphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazine ()	4-Methoxy-3-methylbenzenesulfonyl	None	Increased electron density from methoxy groups may enhance solubility
1-(2-Methoxybenzoyl)-4-[3-(4-methylphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazine ()	2-Methoxybenzoyl	None	Benzoyl group reduces sulfonyl electronegativity, potentially altering binding affinity
1-Benzhydryl-4-((4-nitrophenyl)sulfonyl)piperazine ()	4-Nitrobenzenesulfonyl	Benzhydryl group	Nitro group introduces strong electron-withdrawing effects, possibly enhancing reactivity

Key Findings :

• The benzenesulfonyl group in the target compound balances hydrophobicity without introducing polar substituents (e.g., methoxy or nitro groups), which may improve blood-brain barrier penetration compared to and analogues .
• The absence of piperazine modifications (e.g., benzhydryl in ) simplifies synthesis but may limit target selectivity.

Triazolopyrimidine Core Modifications

Compound Name	Triazolopyrimidine Substituent	Biological Activity
Target Compound	3-(4-Methylphenyl)	Unknown (structural focus)
RG7774 ()	5-tert-Butyl, 3-[(1-methyl-1H-tetrazol-5-yl)methyl]	Cannabinoid CB2 receptor agonist
3-Benzyl-N-(piperidin-4-yl)-3H-triazolo[4,5-d]pyrimidin-7-amine ()	3-Benzyl	Potential kinase inhibition (synthesis focus)
Vicasinabin ()	5-tert-Butyl, 3-[(1-methyltetrazol-5-yl)methyl]	CB2 receptor agonist (clinical relevance)

Key Findings :

• The 4-methylphenyl group on the target’s triazolopyrimidine provides moderate steric bulk compared to the tetrazolylmethyl in RG7774 and vicasinabin, which are critical for CB2 receptor binding .
• Benzyl substituents () may enhance aromatic stacking interactions but reduce metabolic stability .

Pharmacological Profiles

• RG7774/Vicasinabin : Explicit CB2 agonism with demonstrated anti-inflammatory effects .
• Triazolopyrimidine glycosides () : Anticancer activity against MCF-7 and A-549 cells (IC50 values pending) .

Key Findings :

• The target compound’s synthesis likely mirrors RG7774 but avoids tetrazole incorporation, simplifying purification .
• ’s shorter route highlights efficiency for piperidine-linked analogues .

Physicochemical Properties

Property	Target Compound	RG7774 ()	1-(2-Methoxybenzoyl) Analogue ()
Molecular Weight	~463 g/mol (calculated)	429.47 g/mol	429.47 g/mol
LogP (Predicted)	~3.5 (benzenesulfonyl)	~2.8 (tetrazole)	~2.9 (methoxybenzoyl)
Solubility	Low (hydrophobic sulfonyl)	Moderate (polar tetrazole)	Moderate (methoxy groups)

Key Findings :

• The target’s higher LogP suggests superior membrane permeability but may limit aqueous solubility.